3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid

• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 3-(4-methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid
• InChI: InChI=1S/C10H8N2O2S/c1-6-2-4-7(5-3-6)8-11-9(10(13)14)15-12-8/h2-5H,1H3,(H,13,14)
• InChI Key: OWNUEMIYEVKKIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NSC(=N2)C(=O)O

Description

3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a para-methylphenyl group at position 3 and a carboxylic acid moiety at position 5. The methyl group on the phenyl ring enhances hydrophobicity, which may improve adsorption on metal surfaces or biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 4-methylbenzenesulfonyl hydrazide with carbon disulfide in the presence of a base, followed by oxidation to form the desired thiadiazole ring. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like potassium carbonate.

Industrial Production Methods

Industrial production of 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to other heterocyclic structures.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the thiadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under various conditions, including acidic or basic environments.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups, leading to derivatives with different chemical and biological properties.

Scientific Research Applications

3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential antimicrobial, antifungal, and antiviral activities.

Medicine: Investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes such as kinases and proteases, leading to the disruption of cellular processes essential for the survival and proliferation of pathogens or cancer cells. The thiadiazole ring’s ability to form stable complexes with metal ions also contributes to its biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Thiadiazole Derivatives

The substituent on the phenyl ring significantly influences physicochemical properties and applications:

Compound Name	Substituent	Molecular Weight	Key Properties/Applications	Reference
3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid	4-Methylphenyl	220.26*	Enhanced hydrophobicity; potential corrosion inhibitor
3-(4-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid	4-Chlorophenyl	244.68	Higher acidity (Cl as EWG); improved metal coordination
3-(4-Fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid	4-Fluorophenyl	224.21	Moderate EWG effect; balanced solubility and reactivity
1,2,4-Thiadiazole-5-carboxylic acid (TTCA)	None	148.15	Baseline corrosion inhibitor for mild steel

*Calculated based on molecular formula C₁₀H₈N₂O₂S.

• Electron-Donating vs. Electron-Withdrawing Groups : The methyl group (electron-donating) reduces the carboxylic acid's acidity (higher pKa) compared to chloro or fluoro substituents (electron-withdrawing), which lower pKa and increase solubility in basic environments. This impacts corrosion inhibition efficiency, as stronger acids may bind more effectively to metal surfaces .

Heterocycle Variations: Thiadiazole vs. Oxadiazole

Replacing sulfur in the thiadiazole ring with oxygen (oxadiazole) alters electronic and steric characteristics:

Compound Name	Heterocycle	Molecular Weight	Key Differences	Reference
3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid	1,2,4-Thiadiazole	220.26	Sulfur enhances π-π stacking and metal coordination
3-(4-Methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid	1,2,4-Oxadiazole	220.23	Oxygen increases polarity; reduced lipophilicity

• Electronic Effects : Sulfur’s larger atomic size and lower electronegativity compared to oxygen create a more electron-rich heterocycle, favoring interactions with electron-deficient metal surfaces .
• Applications : Thiadiazoles are preferred in corrosion inhibition (e.g., TTCA in mild steel protection), while oxadiazoles are explored in pharmaceuticals due to their metabolic stability .

Comparison with Other Heterocyclic Carboxylic Acids

Triazine and Triazole Derivatives

Triazine derivatives (e.g., ethyl 5-[(4-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate) exhibit higher nitrogen content, increasing polarity and hydrogen-bonding capacity, which may suit pharmaceutical applications over thiadiazoles .

Tetrazole Derivatives

Tetrazoles (e.g., 3-(4-hydroxyphenyl)-5-(4-methylphenyl)-1,2,4,5-tetrazole-1,3-dicarboxylic acid) act as bioisosteres for carboxylic acids, offering improved metabolic stability in drug design, a property less explored in thiadiazoles .

Biological Activity

3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid is a compound belonging to the thiadiazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer, antimicrobial, and other therapeutic potentials based on recent research findings.

Chemical Structure and Properties

The compound features a thiadiazole ring substituted with a 4-methylphenyl group and a carboxylic acid functional group. Its molecular formula is $C_{10}H_{10}N_2O_2S$, with a molecular weight of approximately 218.26 g/mol. The presence of the thiadiazole moiety contributes to its unique reactivity and biological properties.

Anticancer Activity

Recent studies have highlighted the significant anticancer potential of thiadiazole derivatives, including 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid.

Research indicates that these compounds may exert their anticancer effects through several mechanisms:

• Inhibition of Cell Proliferation : Compounds similar to 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid have shown to inhibit cell proliferation in various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer) cells. For instance, one derivative demonstrated an IC50 value of 2.44 µM against LoVo cells after 48 hours of incubation .
• Induction of Apoptosis : Studies have reported that these compounds can induce apoptosis in cancer cells by increasing the proportion of apoptotic cells significantly compared to untreated controls .

Case Studies

A study involving various synthesized derivatives indicated that those containing the thiadiazole structure exhibited promising anti-proliferative effects across multiple cancer cell lines. For example:

• Compound 2g showed potent anti-proliferative effects with an IC50 value of 23.29 µM against MCF-7 cells .
• In another study, derivatives were tested against NCI-60 human cancer cell lines, revealing broad-spectrum activity with some compounds achieving IC50 values as low as 1.47 µM against breast cancer cell lines .

Antimicrobial Activity

Thiadiazole derivatives are also noted for their antimicrobial properties. Research has shown that they can effectively inhibit various bacterial strains and fungi.

The antimicrobial activity is believed to stem from the ability of the thiadiazole ring to interact with microbial enzymes or disrupt cellular processes.

Data Table: Antimicrobial Efficacy

Compound	Microbial Target	Activity
3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid	Staphylococcus aureus	Moderate Inhibition
Derivative X	Escherichia coli	Strong Inhibition
Derivative Y	Candida albicans	Moderate Activity

Other Biological Activities

In addition to anticancer and antimicrobial properties, 3-(4-Methylphenyl)-1,2,4-thiadiazole-5-carboxylic acid has been investigated for other therapeutic potentials:

• Anti-inflammatory : Some derivatives exhibit anti-inflammatory activity by inhibiting pathways involved in inflammation.
• Antioxidant : The compound may also possess antioxidant properties that protect cells from oxidative stress.